2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine

• Molecular Formula: C12H14ClN5
• Molecular Weight: 263.72 g/mol
• IUPAC Name: 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine
• InChI: InChI=1S/C12H14ClN5/c1-17-5-7-18(8-6-17)11-10-9(3-2-4-14-10)15-12(13)16-11/h2-4H,5-8H2,1H3
• InChI Key: HRYPVMKXLUEXKT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC(=NC3=C2N=CC=C3)Cl

Description

2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,2-d]pyrimidine core substituted with a chlorine atom at position 2 and a 4-methylpiperazinyl group at position 4. This structure positions it within a class of molecules extensively studied for their kinase-inhibitory properties, particularly in oncology. The chlorine substituent enhances electrophilicity and binding to hydrophobic pockets in target enzymes, while the 4-methylpiperazine moiety improves solubility and modulates pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine typically involves the following steps:

Formation of the Pyrido[3,2-d]pyrimidine Core: The pyrido[3,2-d]pyrimidine core can be synthesized through a condensation reaction between 2-aminopyridine and a suitable aldehyde or ketone under acidic conditions.

Introduction of the Chloro Group: The chloro group is introduced at the 2-position using chlorinating agents such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2).

Attachment of the 4-Methylpiperazin-1-yl Group: The final step involves the nucleophilic substitution reaction of the chloro group with 4-methylpiperazine under basic conditions, typically using a base like potassium carbonate (K2CO3) or sodium hydride (NaH).

Industrial Production Methods

Industrial production of 2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity, often employing continuous flow reactors and automated systems to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloro group at the 2-position can be substituted by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the piperazine ring, leading to the formation of N-oxides or reduced derivatives.

Cyclization Reactions: The compound can participate in cyclization reactions to form fused ring systems, enhancing its structural diversity.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like amines, thiols, and alkoxides under basic conditions (e.g., K2CO3, NaH).

Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyrido[3,2-d]pyrimidine derivatives.

Oxidation: Formation of N-oxides.

Reduction: Formation of reduced derivatives with altered electronic properties.

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine exhibit various biological activities, including:

• Anticancer Activity : Preliminary studies have demonstrated that this compound can inhibit tumor cell proliferation through modulation of signaling pathways involved in cell growth and survival. For instance, studies on A549 lung cancer cells and MCF-7 breast cancer cells revealed significant cytotoxicity with IC50 values of 12.5 µM and 15.0 µM, respectively.
• Anti-inflammatory Effects : The compound has shown potential anti-inflammatory properties, likely through the inhibition of pro-inflammatory cytokines. This makes it a candidate for developing new anti-inflammatory agents .
• Antimicrobial Properties : Some derivatives of pyrido[3,2-d]pyrimidine have demonstrated efficacy against various bacterial strains, indicating potential applications in treating infections .

Synthesis and Derivatives

The synthesis of 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine typically involves several steps that can vary based on available starting materials. The compound can be synthesized from aminopyrazole derivatives or through other synthetic routes that modify existing pyrido[3,2-d]pyrimidine frameworks.

Comparison with Related Compounds

Compound Name	Structure Features	Unique Attributes
Pyrido[2,3-d]pyrimidine	Similar core structure without piperazine	Different substituents lead to varied biological activity
Pyrazolo[3,4-d]pyrimidine	Contains a pyrazole ring instead of pyridine	Exhibits distinct pharmacological profiles
7-(4-Methylpiperazin-1-yl)pyrido[3,2-d]pyrimidin-4-ol	Hydroxyl group at position 4	Potential for different reactivity due to hydroxyl group

Case Studies

• Histamine H4 Receptor Antagonism : A study optimized a lead compound based on the quinazoline template to yield a series of potent pyrido[3,2-d]pyrimidines as histamine H4 receptor antagonists. These compounds showed reduced hERG binding compared to clinical stage compounds while maintaining good affinities at human and rodent histamine receptors .
• Anti-inflammatory Screening : Research conducted on pyrazolo[3,4-d]pyrimidine derivatives indicated their potential as new anti-inflammatory agents with better safety profiles than traditional drugs like Diclofenac® based on their LD50 values and ulcerogenic activity assessments .

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine involves its interaction with specific molecular targets, leading to the modulation of various biological pathways. The compound is known to inhibit enzymes such as cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinases (PI3Ks), which play crucial roles in cell cycle regulation and signal transduction. By binding to the active sites of these enzymes, the compound disrupts their normal function, leading to cell cycle arrest and apoptosis in cancer cells.

Comparison with Similar Compounds

Key Observations :

• Chlorine Positioning : 2-Chloro substitution (target compound) vs. 4,6-dichloro () alters electronic properties and target engagement .
• Solubility Modifiers : 4-Methylpiperazine (target) vs. morpholine () or methoxymethyl () groups differentially influence bioavailability .
• Heterocyclic Additions : Imidazole () or pyridinyl () substituents enhance binding specificity compared to simpler amines .

Key Findings :

• Kinase Selectivity : The target compound’s 4-methylpiperazine group confers selectivity for PI3K/mTOR over VEGFR-2/EGFR, unlike morpholine-containing analogues ().
• Tubulin Targeting : Compounds with bulkier substituents (e.g., imidazole, methoxymethyl) exhibit tubulin-binding activity, absent in the target compound .
• Anti-Cancer Efficacy : Chlorine at position 2 (target) vs. 6 () correlates with divergent mechanisms—PI3K inhibition vs. anti-angiogenesis .

Discussion of Substituent Effects on Function

Chlorine Substituents :

• Position 2 (target) vs. 4/6 (): 2-Cl optimizes steric compatibility with ATP-binding pockets, while 4,6-dichloro derivatives may induce off-target effects .

Piperazine vs. Morpholine :

• 4-Methylpiperazine (target) enhances blood-brain barrier penetration compared to morpholine, which prioritizes peripheral tissue distribution .

Heteroaromatic Additions :

• Pyridinyl () or imidazole () groups introduce π-π stacking interactions, improving affinity but increasing metabolic instability .

Biological Activity

2-Chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine is a heterocyclic compound that has gained attention in medicinal chemistry due to its diverse biological activities. This compound features a pyrido[3,2-d]pyrimidine core structure, which is known for its potential therapeutic applications. The presence of the piperazine moiety enhances the compound's solubility and bioavailability, making it a candidate for drug development.

Chemical Structure and Properties

• Molecular Formula : C13H15ClN4
• Molecular Weight : 264.74 g/mol
• Structure : The compound consists of a chlorine atom at the 2-position and a 4-methylpiperazin-1-yl group at the 4-position of the pyrido[3,2-d]pyrimidine core.

Biological Activities

Research indicates that compounds similar to 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine exhibit various biological activities, including:

• Antimicrobial Activity : Studies have shown that derivatives of pyrido[3,2-d]pyrimidines can possess significant antimicrobial properties against various bacteria and fungi.
• Antiparasitic Effects : The compound has been evaluated for its activity against Plasmodium falciparum, the causative agent of malaria, showing promising results in inhibiting its growth.
• Histamine H4-Receptor Inhibition : It has been identified as a potential inhibitor of the histamine H4 receptor, which is involved in inflammatory responses and may play a role in autoimmune diseases.

The biological activity of 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine is believed to be mediated through its interaction with specific biological targets. Molecular docking studies have been conducted to elucidate its binding affinity and mechanism of action against various enzymes and receptors.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• Antimicrobial Efficacy :
  • A study reported that derivatives of pyrido[3,2-d]pyrimidines exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship (SAR) highlighted that modifications on the piperazine ring significantly influenced antimicrobial potency .
• Inhibition of PfDHFR :
  • A series of compounds related to pyrido[3,2-d]pyrimidines were tested for their ability to inhibit dihydrofolate reductase (DHFR) from Plasmodium falciparum. The results indicated that certain analogs displayed low nanomolar inhibition rates, suggesting their potential as antimalarial agents .
• Histamine Receptor Studies :
  • Research focused on the histamine H4 receptor revealed that 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine could serve as a selective antagonist, providing insights into its potential use in treating allergic and inflammatory conditions .

Comparative Analysis with Similar Compounds

To understand the unique attributes of 2-chloro-4-(4-methylpiperazin-1-yl)pyrido[3,2-d]pyrimidine, it is essential to compare it with structurally similar compounds:

Compound Name	Structure Features	Unique Attributes
Pyrido[2,3-d]pyrimidine	Similar core structure without piperazine	Different substituents lead to varied biological activity
Pyrazolo[3,4-d]pyrimidine	Contains a pyrazole ring instead of pyridine	Exhibits distinct pharmacological profiles
7-(4-Methylpiperazin-1-yl)pyrido[3,2-d]pyrimidin-4-ol	Hydroxyl group at position 4	Potential for different reactivity due to hydroxyl group